Cas no 60454-77-5 ((8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside)

(8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside structure
60454-77-5 structure
Product Name:(8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
CAS No:60454-77-5
MF:C39H62O13
MW:738.901793956757
CID:1620358
PubChem ID:148877
Update Time:2025-04-21

(8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • (8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
    • [(25R)-Spirost-5-en-3β-yl]4-O-β-D-glucopyranosyl-β-D-galactopyranoside
    • Funkioside C
    • Atroposide D
    • beta-D-Galactopyranoside, (3-beta,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-
    • 60454-77-5
    • Capsicoside B3
    • Spirost-5-en-3-yl 4-O-hexopyranosylhexopyranoside
    • DTXSID20975862
    • Inchi: 1S/C39H62O13/c1-18-7-12-39(47-17-18)19(2)28-25(52-39)14-24-22-6-5-20-13-21(8-10-37(20,3)23(22)9-11-38(24,28)4)48-35-33(46)31(44)34(27(16-41)50-35)51-36-32(45)30(43)29(42)26(15-40)49-36/h5,18-19,21-36,40-46H,6-17H2,1-4H3/t18-,19+,21+,22-,23+,24+,25+,26-,27-,28+,29-,30+,31-,32-,33-,34+,35-,36+,37+,38+,39-/m1/s1
    • InChI Key: OBVNUYXMOLOYPW-NSRPKCEFSA-N
    • SMILES: O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

  • Exact Mass: 738.41904203g/mol
  • Monoisotopic Mass: 738.41904203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 6
  • Complexity: 1330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 17
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 197Ų

(8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside Related Literature

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